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Compound of Interest

Compound Name: 3-Nitrophenyl acetate

Cat. No.: B1652614

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Nitrophenyl acetate, including its
chemical structure, IUPAC name, physicochemical properties, and detailed experimental
protocols for its synthesis and application in enzymatic assays.

Chemical Structure and IUPAC Name

3-Nitrophenyl acetate is an aromatic ester compound. The systematic IUPAC name for this
compound is (3-nitrophenyl) acetate.[1] It consists of an acetate group attached to a benzene
ring which is substituted with a nitro group at the meta (3-) position.

Caption: Chemical structure of 3-Nitrophenyl acetate.

Physicochemical Properties

The key quantitative data for 3-Nitrophenyl acetate are summarized in the table below for
easy reference and comparison.
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Property Value Reference
IUPAC Name (3-nitrophenyl) acetate [1]
CAS Number 1523-06-4 [1]
Molecular Formula CsH7NOa4 [1]
Molecular Weight 181.15 g/mol [1]
Appearance Crystalline Powder
Melting Point 56 °C [2]
Topological Polar Surface Area  72.1 A2 [1]
XLogP3 1.8 [1]
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Experimental Protocols

Detailed methodologies for the synthesis of 3-Nitrophenyl acetate and its common application

in esterase activity assays are provided below.

This protocol describes the synthesis of 3-Nitrophenyl acetate by the acetylation of 3-

Nitrophenol using acetic anhydride with expansive graphite as a reusable catalyst.[3]

Materials:

3-Nitrophenol

Acetic Anhydride

Expansive Graphite (catalyst)

Dichloromethane (CH2ClI2)
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Diethyl ether (Et20)

5% Hydrochloric acid (HCI)

5% Sodium bicarbonate (NaHCOs)
Brine (saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSQOa)
Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

In a round-bottom flask, combine 3-Nitrophenol (10 mmol), acetic anhydride (20 mmaol, 2

equivalents), expansive graphite (200 mg), and dichloromethane (5 mL).

Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).

Upon completion of the reaction (typically within 4 hours), add 10 mL of diethyl ether to the

reaction mixture.

Filter the mixture to remove the expansive graphite catalyst. Wash the catalyst with two 10

mL portions of diethyl ether.

Combine the filtrates and transfer to a separatory funnel.
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Wash the organic layer successively with 15 mL of 5% HCI, 15 mL of 5% NaHCOs, and two
10 mL portions of brine.

Dry the organic layer over anhydrous MgSOa.

Filter off the drying agent and evaporate the solvent under reduced pressure using a rotary
evaporator.

The crude product can be further purified by column chromatography on silica gel to yield
pure 3-Nitrophenyl acetate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1652614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Stir at Room Temperature
(Monitor by TLC)

:

Add Diethyl Ether
Filter to remove catalyst

l

Wash with:
1. 5% HCI
2. 5% NaHCOs3
3. Brine

l

Dry over MgSOa

l

Evaporate Solvent

/Purify by Column Chromatography/

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Nitrophenyl acetate.
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This protocol is adapted from the common use of p-Nitrophenyl acetate for measuring esterase
activity.[4][5] The hydrolysis of 3-Nitrophenyl acetate by an esterase releases 3-nitrophenol,
which can be monitored spectrophotometrically.

Materials:

» 3-Nitrophenyl acetate (substrate)

e Phosphate buffer (e.g., 0.1 M, pH 7.0)

e Enzyme solution (e.g., esterase)

o Acetone or other suitable organic solvent to dissolve the substrate
e 96-well microplate or cuvettes

e Spectrophotometer or microplate reader

Procedure:

o Preparation of Substrate Stock Solution: Prepare a stock solution of 3-Nitrophenyl acetate
(e.g., 3 mM) by dissolving the required amount in a small volume of acetone and then
diluting with the phosphate buffer to the final volume. Note: This substrate can be unstable in
agueous solutions, so fresh preparation is recommended.[4]

o Preparation of Reaction Mixture: In each well of a microplate or a cuvette, prepare the
reaction mixture. A typical reaction mixture (e.g., 200 uL total volume) contains:

o Phosphate buffer (e.g., 140 pL)
o Substrate solution (e.g., 50 yuL of 3 mM 3-Nitrophenyl acetate)

o Control: Prepare a "no-enzyme" control by adding buffer instead of the enzyme solution. This
is crucial to subtract the rate of spontaneous, non-enzymatic hydrolysis of the substrate.[4]

« Initiation of Reaction: Start the enzymatic reaction by adding the enzyme solution (e.g., 10
uL) to the reaction mixture wells.
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o Measurement: Immediately place the microplate or cuvette in a spectrophotometer set to the
appropriate wavelength for 3-nitrophenolate ion (typically around 400-410 nm for the para-
isomer's product; the optimal wavelength for 3-nitrophenol under basic conditions should be
determined empirically but is expected to be similar).

o Data Acquisition: Record the absorbance at regular intervals (e.g., every 30 or 60 seconds)
for a defined period (e.g., 5-10 minutes).

o Calculation of Enzyme Activity: The rate of the reaction is determined from the linear portion
of the absorbance vs. time plot. Enzyme activity can be calculated using the Beer-Lambert
law (A = ecl), where 'A' is the absorbance, ‘' is the molar extinction coefficient of 3-
nitrophenol at the specific pH and wavelength, 'c' is the concentration of the product, and 'l is

G-Nitrophenyl Acetate) H20

the path length.
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Caption: Enzymatic hydrolysis of 3-Nitrophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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